Ac-YR[CEHFRWC]-NH2

• Molecular Formula: C60H79N19O13S2
• Molecular Weight: 1338.5 g/mol
• IUPAC Name: 3-[(4S,7R,10S,13R,16S,19R,22S)-22-[[(2S)-2-[[(2S)-2-acetamido-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-13-benzyl-4-carbamoyl-10-[3-(diaminomethylideneamino)propyl]-16-(1H-imidazol-5-ylmethyl)-7-(1H-indol-3-ylmethyl)-6,9,12,15,18,21-hexaoxo-1,2-dithia-5,8,11,14,17,20-hexazacyclotricos-19-yl]propanoic acid
• InChI: InChI=1S/C60H79N19O13S2/c1-32(80)71-43(24-34-15-17-37(81)18-16-34)54(88)72-41(14-8-22-68-60(64)65)52(86)79-48-30-94-93-29-47(50(61)84)78-56(90)45(25-35-27-69-39-12-6-5-11-38(35)39)76-51(85)40(13-7-21-67-59(62)63)73-55(89)44(23-33-9-3-2-4-10-33)75-57(91)46(26-36-28-66-31-70-36)77-53(87)42(74-58(48)92)19-20-49(82)83/h2-6,9-12,15-18,27-28,31,40-48,69,81H,7-8,13-14,19-26,29-30H2,1H3,(H2,61,84)(H,66,70)(H,71,80)(H,72,88)(H,73,89)(H,74,92)(H,75,91)(H,76,85)(H,77,87)(H,78,90)(H,79,86)(H,82,83)(H4,62,63,67)(H4,64,65,68)/t40-,41-,42+,43-,44+,45+,46-,47+,48+/m0/s1
• InChI Key: FEKXKTLLBDRSQH-JUYCQENKSA-N
• Isomeric SMILES: CC(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H]2CSSC[C@@H](NC(=O)[C@H](NC(=O)[C@@H](NC(=O)[C@H](NC(=O)[C@@H](NC(=O)[C@H](NC2=O)CCC(=O)O)CC3=CN=CN3)CC4=CC=CC=C4)CCCN=C(N)N)CC5=CNC6=CC=CC=C65)C(=O)N
• Canonical SMILES: CC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CCCN=C(N)N)C(=O)NC2CSSCC(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC2=O)CCC(=O)O)CC3=CN=CN3)CC4=CC=CC=C4)CCCN=C(N)N)CC5=CNC6=CC=CC=C65)C(=O)N

Description

Ac-YR[CEHFRWC]-NH2 is a synthetic peptide featuring a linear N-terminal acetylated sequence (Ac-YR) followed by a cyclic heptapeptide core ([CEHFRWC]) and a C-terminal amidation. This compound is part of a series of peptides designed to target melanocortin receptor 4 (MC4R), a key regulator of energy homeostasis and appetite . Modifications such as aromatic residues (Trp, Phe) and charged side chains (Arg, His) are critical for MC4R interaction, aligning with known pharmacophores for melanocortin receptor agonists/antagonists .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares Ac-YR[CEHFRWC]-NH2 with analogs from the same pharmacological series () and highlights structural and functional distinctions.

Modifications in the Cyclic Core

Ac-YR[CEH(pF-dF)RWC]-NH2 (Compound 21)

• Modification : Incorporation of para-fluoro-D-phenylalanine (pF-dF) at position 4.
• Hypothesized Advantage: Higher selectivity for MC4R over other melanocortin receptors (e.g., MC3R).

Ac-YR[CEHdFRWC]-NH2 (Compound 22)

• Modification : Substitution of L-phenylalanine with D-phenylalanine (dF) at position 4.
• Impact: Altered stereochemistry may disrupt the peptide’s conformation, reducing MC4R binding efficiency. However, D-amino acids can improve proteolytic resistance .

Ac-YR[CEHFRWC]SPPKD-NH2 (Compound 23)

• Modification : Extended C-terminal sequence (SPPKD).
• Impact : The added polar residues (Ser, Pro, Asp) may increase solubility but could interfere with membrane permeability or receptor engagement .

Ac-[CEHdFRWC]-NH2 (Compound 25)

• Modification : Deletion of N-terminal Tyr-Arg (YR).
• Impact : Loss of critical residues for MC4R activation, likely rendering the compound inactive. YR is hypothesized to anchor the peptide to the receptor’s extracellular loop .

Cyclic Peptides with Alternative Linkers (Compounds 27–31)

These analogs replace the disulfide bridge with non-native thioether or alkyl linkers:

• C(his-D-phe-arg-trp-Abu) (Compound 27): Uses aminobutyric acid (Abu) to form a smaller cyclic ring.
• C(his-D-phe-arg-trp-Aoc) (Compound 30): Incorporates an 8-aminooctanoic acid (Aoc) linker, extending the ring size.
• Thioether linkages (vs. disulfide) enhance stability under reducing conditions (e.g., intracellular environments) .

Data Table: Structural and Functional Comparison

Compound ID	Key Structural Features	Hypothesized Pharmacological Impact	Reference
Ac-YR[CEHFRWC]-NH2 (24)	Linear YR, cyclic Cys-Cys core	Baseline MC4R binding, moderate stability
Compound 21	pF-dF substitution	Enhanced affinity, selectivity
Compound 22	D-Phe at position 4	Reduced activity, improved stability
Compound 23	C-terminal SPPKD extension	Increased solubility, reduced permeability
Compound 25	YR deletion	Loss of receptor activation
Compound 30	Aoc linker	Flexible binding, enhanced stability

Research Implications and Limitations

• Structural Insights : The YR motif and cyclic core are indispensable for MC4R activity, while linker modifications (e.g., Aoc) balance stability and flexibility.
• Data Gaps : The provided evidence lacks quantitative binding affinities (e.g., IC50) or pharmacokinetic data. Further studies are needed to validate hypothesized impacts.
• Therapeutic Potential: Compounds like Ac-YR[CEH(pF-dF)RWC]-NH2 (21) and C(his-D-phe-arg-trp-Aoc) (30) warrant prioritization for in vivo testing in metabolic disorder models.